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Compound of Interest

Compound Name: 2-Bromo-4-methylhexane

Cat. No.: B13611866 Get Quote

An In-depth Technical Guide to 2-Bromo-4-
methylhexane
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Bromo-4-methylhexane, a chiral

secondary alkyl halide. The document covers its fundamental chemical and physical properties,

stereoisomerism, detailed experimental protocols for its synthesis and subsequent reactions,

and the mechanistic pathways governing its transformations. This information is intended to

support researchers in organic synthesis, medicinal chemistry, and drug development.

Compound Identification and Properties
2-Bromo-4-methylhexane is a halogenated hydrocarbon with the chemical formula C₇H₁₅Br.

[1][2][3] Its structure consists of a hexane backbone with a bromine atom at the second position

and a methyl group at the fourth position.

Table 1: Chemical Identifiers for 2-Bromo-4-methylhexane
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Identifier Value

CAS Number 61653-12-1[1][3]

Molecular Formula C₇H₁₅Br[1][2][3]

IUPAC Name 2-bromo-4-methylhexane[1]

Canonical SMILES CCC(C)CC(C)Br[1][4]

InChI Key
NRWCWVSNXYGJCU-UHFFFAOYSA-N[1][2]

[4]

Table 2: Physicochemical Properties of 2-Bromo-4-methylhexane

Property Value Notes

Molecular Weight 179.10 g/mol [1][2][3]

XLogP3 3.6 Computed[1][4]

Exact Mass 178.03571 g/mol [1][4]

Boiling Point Not experimentally reported
Data for isomers like 1-bromo-

4-methylhexane is available.

Density Not experimentally reported

Data for related compounds is

available through databases.

[1]

Heavy Atom Count 8 Computed[4]

Rotatable Bond Count 3 Computed[3]

Stereoisomerism
2-Bromo-4-methylhexane possesses two chiral centers at carbons C2 and C4. This gives rise

to four possible stereoisomers: (2R,4R), (2S,4S), (2R,4S), and (2S,4R). The (2R,4R) and

(2S,4S) isomers are one pair of enantiomers, while the (2R,4S) and (2S,4R) isomers form

another enantiomeric pair. The relationship between a member of one pair and a member of

the other pair is diastereomeric.
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Enantiomeric Pair 1

Enantiomeric Pair 2

(2R,4R)-2-Bromo-4-methylhexane (2S,4S)-2-Bromo-4-methylhexane
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  Mirror
  Image
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Stereoisomeric relationships of 2-Bromo-4-methylhexane.

Synthesis of 2-Bromo-4-methylhexane
The most common laboratory synthesis of 2-Bromo-4-methylhexane involves the bromination

of the corresponding alcohol, 4-methylhexan-2-ol. Reagents such as phosphorus tribromide

(PBr₃) or a mixture of hydrobromic and sulfuric acids can be employed. The use of PBr₃ is

often preferred for secondary alcohols as it minimizes the risk of carbocation rearrangements.

Representative Experimental Protocol: Bromination
using PBr₃
Disclaimer: The following is a general procedure for the conversion of a secondary alcohol to a

secondary bromide and should be adapted and optimized for 2-Bromo-4-methylhexane.

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, a dropping funnel,

and a reflux condenser with a drying tube, place 4-methylhexan-2-ol in a suitable anhydrous

aprotic solvent such as diethyl ether or dichloromethane under an inert atmosphere (e.g.,

nitrogen or argon). Cool the flask in an ice bath to 0 °C.
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Reagent Addition: Slowly add phosphorus tribromide (PBr₃, approximately 0.33-0.40 molar

equivalents) dropwise to the stirred solution. Maintain the temperature below 10 °C during

the addition.

Reaction: After the addition is complete, remove the ice bath and allow the mixture to warm

to room temperature. Stir for several hours or overnight until the reaction is complete

(monitored by TLC or GC).

Work-up: Carefully pour the reaction mixture over crushed ice. Separate the organic layer

and wash it sequentially with cold water, saturated sodium bicarbonate solution, and brine.

Purification: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate,

filter, and remove the solvent by rotary evaporation. The crude product can be purified by

fractional distillation under reduced pressure to yield 2-Bromo-4-methylhexane.
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Start: 4-methylhexan-2-ol
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Product: 2-Bromo-4-methylhexane
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General experimental workflow for the synthesis of 2-Bromo-4-methylhexane.

Chemical Reactivity and Mechanisms
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As a secondary alkyl halide, 2-Bromo-4-methylhexane can undergo both nucleophilic

substitution (Sₙ1 and Sₙ2) and elimination (E1 and E2) reactions. The reaction pathway is

highly dependent on the nature of the nucleophile/base, the solvent, and the temperature.

Nucleophilic Substitution Reactions
The bromine atom serves as a good leaving group, allowing for its displacement by a variety of

nucleophiles.

Sₙ2 Mechanism: Favored by strong, non-bulky nucleophiles in polar aprotic solvents (e.g.,

acetone, DMSO). The reaction proceeds via a backside attack, leading to an inversion of

stereochemistry at the C2 center. The steric hindrance from the alkyl groups on the

secondary carbon can slow the rate of Sₙ2 reactions compared to primary alkyl halides.

Sₙ1 Mechanism: Favored by weak nucleophiles in polar protic solvents (e.g., water, ethanol).

This pathway involves the formation of a secondary carbocation intermediate, which can

potentially lead to a racemic mixture of products if the starting material is enantiomerically

pure.
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Nu⁻ + (R)-2-Bromo-4-methylhexane

Transition State
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Inversion of Stereochemistry

2-Bromo-4-methylhexane
+ Strong, Bulky Base (B:)

4-Methylhex-2-ene
(Zaitsev Product, more substituted)

Abstraction of internal β-H
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [CAS number and molecular formula of 2-Bromo-4-
methylhexane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13611866#cas-number-and-molecular-formula-of-2-
bromo-4-methylhexane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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